Cas no 136204-42-7 (2-cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 136204-42-7
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 3714021
• PubChem ID: 23509711
• Update Time: 2025-09-28

2-cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-cyclopropyl-4-methyl-
• 2-cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid
• LFA20442
• 840-462-8
• EN300-151591
• SCHEMBL6761817
• 2-cyclopropyl-4-methylthiazole-5-carboxylic acid
• MFCD11207790
• 136204-42-7
• Z384974776
• AKOS009327962
• 2-cyclopropyl-4-methyl-1,3-thiazole-5-carboxylicacid
• CS-0234999
• SY157104

• Inchi： 1S/C8H9NO2S/c1-4-6(8(10)11)12-7(9-4)5-2-3-5/h5H,2-3H2,1H3,(H,10,11)
• InChI Key： PYBUBSXEEWCBEK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1CC1

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

2-cyclopropyl-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives